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Compound of Interest

Compound Name: Clofilium Tosylate

Cat. No.: B1669210 Get Quote

Topic: Preparation of Clofilium Tosylate Stock Solution
for Cell Culture
Audience: This document is intended for researchers, scientists, and drug development

professionals utilizing Clofilium Tosylate in cell culture-based assays.

Introduction
Clofilium Tosylate is a quaternary ammonium compound known for its activity as a potassium

channel blocker.[1][2][3][4] It is classified as a Class III antiarrhythmic agent.[3] In cell biology

research, it is often used to study the role of potassium channels in various cellular processes.

Notably, Clofilium Tosylate has been shown to induce apoptosis in human promyelocytic

leukemia (HL-60) cells through a mechanism involving the activation of caspase-3,

independent of Bcl-2.[2][5] This induction of apoptosis leads to the cleavage of poly(ADP-

ribose) polymerase (PARP).[2][5] Given its effects on cell viability and proliferation, accurate

and consistent preparation of stock solutions is critical for reproducible experimental outcomes.

[2]

This document provides a detailed protocol for the preparation, storage, and handling of

Clofilium Tosylate stock solutions for use in cell culture applications.
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A summary of the key physical and chemical properties of Clofilium Tosylate is provided

below.

Property Value

Molecular Weight 510.17 g/mol [5][6][7][8]

Appearance White solid[1][7][8][9]

Purity >97%[1][8][9]

Solubility

DMSO: >20 mg/mL[1][9], up to 125 mg/mL

(245.02 mM)[5]Water: Soluble[1][8][9], 48

mg/mL[1][9]; 1.59 mg/mL (requires sonication

and heating to 60°C)[10]Ethanol: Soluble[1][9]

Storage (Solid) Store at 4°C, protected from light.[5]

Storage (Stock Solution)

Store in aliquots at -20°C for up to 1 month or at

-80°C for up to 6 months.[5] Avoid repeated

freeze-thaw cycles.[5]

Experimental Protocol: Preparation of a 10 mM
Clofilium Tosylate Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, which is a

common solvent for this compound in cell culture experiments.

Materials
Clofilium Tosylate powder (purity >97%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Clofilium Tosylate is harmful if swallowed.[6][8]

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, and skin or eye contact.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Stock Solution Preparation (10 mM)
Calculation: To prepare a 10 mM stock solution, the required mass of Clofilium Tosylate
needs to be calculated.

Molecular Weight (MW) = 510.17 g/mol

To make 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 510.17 g/mol = 0.0051017 g

Mass (mg) = 5.10 mg

Weighing: Carefully weigh out approximately 5.10 mg of Clofilium Tosylate powder using

an analytical balance.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube.

Add 1 mL of sterile DMSO to the tube.
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Close the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear. If precipitation occurs, gentle warming (e.g., in a 37°C water bath)

and sonication can aid dissolution.[5][10]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

cryovials or microcentrifuge tubes. This minimizes contamination and degradation from

repeated freeze-thaw cycles.[5]

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5] Protect the solution from light.[5]

Preparation of Working Solutions
To treat cells, the concentrated stock solution must be diluted to the final desired concentration

in cell culture medium.

Example for a 10 µM working solution:

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Perform a serial dilution. For instance, dilute the 10 mM stock solution 1:1000 in pre-

warmed cell culture medium to achieve a final concentration of 10 µM.

Calculation: (10 mM) / (10 µM) = 1000-fold dilution. To make 1 mL of working solution, add

1 µL of the 10 mM stock to 999 µL of cell culture medium.

Mix the working solution gently but thoroughly by pipetting or inverting the tube before

adding it to the cells.

Note: The final concentration of DMSO in the culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.
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The following diagram illustrates the workflow for preparing the Clofilium Tosylate stock

solution.

Stock Solution Preparation

Working Solution Preparation

Start: Materials & Safety Gear

Calculate Mass for 10 mM Solution
(e.g., 5.10 mg)

Step 1

Weigh Clofilium Tosylate Powder

Step 2

Dissolve in Sterile DMSO
(e.g., 1 mL)

Step 3

Vortex Until Clear Solution

Step 4

Aliquot into Sterile Tubes

Step 5

Store at -20°C or -80°C

Step 6

Thaw One Aliquot

For Experiment

Dilute Stock in Cell Culture Medium
(e.g., 1:1000 for 10 µM)
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Click to download full resolution via product page

Caption: Workflow for preparing Clofilium Tosylate stock and working solutions.

Signaling Pathway
The diagram below illustrates the mechanism of action of Clofilium Tosylate in inducing

apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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